Cas no 1509899-69-7 (1-(3-Chloroisoquinolin-6-yl)-2,2,2-trifluoroethanone)
1509899-69-7 structure
Product Name:1-(3-Chloroisoquinolin-6-yl)-2,2,2-trifluoroethanone
CAS No:1509899-69-7
MF:C11H5ClF3NO
MW:259.611712217331
CID:4701337
Update Time:2025-08-05
1-(3-Chloroisoquinolin-6-yl)-2,2,2-trifluoroethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-Chloroisoquinolin-6-yl)-2,2,2-trifluoroethanone
- Ethanone, 1-(3-chloro-6-isoquinolinyl)-2,2,2-trifluoro-
-
- Inchi: 1S/C11H5ClF3NO/c12-9-4-8-3-6(10(17)11(13,14)15)1-2-7(8)5-16-9/h1-5H
- InChI Key: HIUCKDUQCHUXGS-UHFFFAOYSA-N
- SMILES: ClC1=CC2C=C(C(C(F)(F)F)=O)C=CC=2C=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 308
- Topological Polar Surface Area: 30
1-(3-Chloroisoquinolin-6-yl)-2,2,2-trifluoroethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM229425-1g |
1-(3-Chloroisoquinolin-6-yl)-2,2,2-trifluoroethanone |
1509899-69-7 | 95%+ | 1g |
$309 | 2021-08-04 | |
| Chemenu | CM229425-5g |
1-(3-Chloroisoquinolin-6-yl)-2,2,2-trifluoroethanone |
1509899-69-7 | 95%+ | 5g |
$926 | 2021-08-04 | |
| Chemenu | CM229425-1g |
1-(3-Chloroisoquinolin-6-yl)-2,2,2-trifluoroethanone |
1509899-69-7 | 95%+ | 1g |
$*** | 2023-03-30 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FC12178-5g |
1-(3-chloroisoquinolin-6-yl)-2,2,2-trifluoroethanone |
1509899-69-7 | 95% | 5g |
$2500 | 2023-09-07 |
1-(3-Chloroisoquinolin-6-yl)-2,2,2-trifluoroethanone Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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